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Compound of Interest

Compound Name: Rubidium perchlorate

Cat. No.: B083219

Rubidium Perchlorate: A Comprehensive
Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rubidium perchlorate (RbClOa4), a
compound of interest in various scientific and technological fields. This document outlines its
fundamental chemical identifiers, physicochemical properties, detailed experimental protocols
for its synthesis, and relevant analytical methodologies.

Chemical Identification

Rubidium perchlorate is an inorganic salt with the chemical formula RbCIOa.

Identifier Value
CAS Number 13510-42-4[1][2]
IUPAC Nomenclature rubidium perchlorate[1][2]

Perchloric acid, rubidium salt; Rubidium
chlorate(VIN[1][2]

Other Names

Molecular Formula RbClO4[2]
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Physicochemical Properties

Rubidium perchlorate is a colorless, crystalline solid.[2][3] It is a strong oxidizing agent, a

characteristic common to all perchlorates.[2] Key quantitative data are summarized in the table

below.
Property Value
Molar Mass 184.92 g/mol [4][5]
Melting Point 281 °C (554 K)[2]
Boiling Point 600 °C (873 K) (decomposes)[2]
Density 2.878 g/cm3 (orthorhombic, < 279 °C)[2]

2.71 g/cm3 (cubic, > 279 °C)[2]

Solubility in Water

0.5 g/100 g at 0 °C[6]

1.34 g/100 g at 25 °CI[6]

18 g/100 g at 100 °CJ6]

Solubility in other solvents (at 25°C)

Methanol: 0.06 g/100 g[6]

Ethanol: 0.009 g/100 g[6]

Acetone: 0.095 g/100 g[6]

Crystal Structure

Orthorhombic (below 279 °C)[2]

Cubic (above 279 °C)[2]

Experimental Protocols

Synthesis of Rubidium Perchlorate via Thermal
Decomposition of Rubidium Chlorate

A primary method for synthesizing rubidium perchlorate is through the controlled thermal

decomposition of rubidium chlorate (RbCIOs). This disproportionation reaction yields rubidium

perchlorate and rubidium chloride, with the evolution of oxygen gas.
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Reaction:

2 RbCIO3(s) — RbCIOa(s) + RbCI(s) + O2(g)[1]

Materials:

High-purity rubidium chlorate (RbCIO3)

Quartz or porcelain crucible

Tube furnace equipped with a temperature controller

Gas outlet for safe venting of oxygen

Procedure:

A precisely weighed quantity of dry rubidium chlorate is placed into the crucible.
e The crucible is positioned in the center of the tube furnace.
e The furnace is connected to a gas outlet to safely vent the oxygen produced.

o The furnace is heated gradually, with a recommended controlled heating rate of 5-10°C per
minute.

o The decomposition of rubidium chlorate typically initiates at temperatures exceeding 480°C.

[1]

o The temperature is maintained until the evolution of oxygen ceases, indicating the
completion of the reaction.

e The furnace is allowed to cool down to room temperature.
e The resulting solid mixture of rubidium perchlorate and rubidium chloride is collected.
Purification:

The separation of rubidium perchlorate from rubidium chloride can be achieved through
fractional crystallization, leveraging the differing solubilities of the two salts in water at various
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temperatures.[1]
Safety Precautions:

e Rubidium chlorate is a potent oxidizing agent and should be handled with care, avoiding
contact with flammable materials, organic compounds, and reducing agents.

e The synthesis must be conducted in a well-ventilated area, preferably within a fume hood, to
manage the release of oxygen gas, which can create a fire hazard.

o Appropriate personal protective equipment (PPE), including safety goggles, heat-resistant
gloves, and a laboratory coat, is mandatory.

Analytical Methods for Perchlorate Quantification

For researchers requiring quantitative analysis of perchlorate, several standardized methods
are available, particularly for aqueous samples. These include:

o EPA Method 314.0: lon Chromatography
o EPA Method 331.0: Liquid Chromatography Electrospray lonization Mass Spectrometry

o EPA Method 332.0: lon Chromatography with Suppressed Conductivity and Electrospray
lonization Mass Spectrometry

lon chromatography coupled with tandem mass spectrometry (IC-MS/MS) is a particularly
sensitive and selective method for the determination of perchlorate in various matrices, offering
low detection limits.[7]

Visualization

The following diagrams illustrate key logical relationships and workflows relevant to rubidium
perchlorate.
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Constituent Ions
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Caption: Formation of Rubidium Perchlorate from its constituent ions.

Rubidium Chiorate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Rubidium Perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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